Cas no 1351385-18-6 (4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine
• CAS No: 1351385-18-6
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 5059233
• Update Time: 2025-10-24

4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine
• 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine

• Inchi： 1S/C13H9ClN2S/c1-8-7-10-11(14)15-12(16-13(10)17-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ANUGBESAKYPGMH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)SC2=NC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 4.6
• Topological Polar Surface Area: 54

Additional information on 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine

4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine: A Comprehensive Overview

4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine, also known by its CAS number 1351385-18-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic compounds combining thiophene and pyrimidine rings. The presence of a chlorine atom at the 4-position, a methyl group at the 6-position, and a phenyl group at the 2-position introduces unique electronic and steric properties that make this compound highly interesting for research and development.

The synthesis of 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine involves a series of carefully designed reactions that exploit the reactivity of heterocyclic systems. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, which are critical for its application in drug discovery and material science. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process.

In terms of pharmacological applications, 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine has shown promising results in preliminary bioassays targeting various disease states. For instance, studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for developing novel therapeutic agents. Additionally, its ability to modulate key cellular pathways involved in cancer progression has drawn significant attention from oncology researchers.

The structural uniqueness of 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine also lends itself to applications in materials science. Its aromaticity and conjugated system make it a suitable candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, facilitating its integration into next-generation materials.

From an environmental standpoint, understanding the degradation pathways of CAS No 1351385-18-6 is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-Chloro-6-methyl-2-phenylthieno[2,3-d]pyrimidine represents a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.